1-(3-Chlorophenyl)-3-(4-ethoxyphenyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-(4-ethoxyphenyl)urea
• InChI: InChI=1S/C15H15ClN2O2/c1-2-20-14-8-6-12(7-9-14)17-15(19)18-13-5-3-4-11(16)10-13/h3-10H,2H2,1H3,(H2,17,18,19)
• InChI Key: RNCJYUXWPOFCKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C15H15ClN2O2
• DSSTOX Substance ID: DTXSID70304183
• Molecular Weight: 290.74 g/mol
• CAS No.: 13141-93-0

Description

1-(3-Chlorophenyl)-3-(4-ethoxyphenyl)urea is an organic compound that belongs to the class of ureas It is characterized by the presence of a chlorophenyl group and an ethoxyphenyl group attached to a urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Chlorophenyl)-3-(4-ethoxyphenyl)urea typically involves the reaction of 3-chloroaniline with 4-ethoxyaniline in the presence of a suitable coupling agent. One common method is the use of carbodiimides as coupling agents, which facilitate the formation of the urea bond under mild conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, and the reaction mixture is stirred at room temperature for several hours.

Industrial Production Methods

In an industrial setting, the production of 1-(3-Chlorophenyl)-3-(4-ethoxyphenyl)urea can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, and can improve the efficiency and yield of the synthesis. The use of flow microreactors has been shown to be particularly effective for the production of urea derivatives, as they enable rapid mixing and heat transfer, leading to higher reaction rates and selectivity.

Chemical Reactions Analysis

Types of Reactions

1-(3-Chlorophenyl)-3-(4-ethoxyphenyl)urea can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amine derivatives.

Substitution: The chlorophenyl group in the compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as hydroxide, alkoxide, or amine groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous or alcoholic solution.

Major Products Formed

Oxidation: Formation of corresponding nitro or carboxylic acid derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted phenylurea derivatives.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex organic molecules. It serves as an intermediate in the preparation of pharmaceuticals and agrochemicals.

Biology: The compound has been investigated for its potential biological activities, including antimicrobial and anticancer properties. It has shown promising results in inhibiting the growth of certain bacterial and cancer cell lines.

Medicine: Research is ongoing to explore the compound’s potential as a therapeutic agent. Its ability to interact with specific molecular targets makes it a candidate for drug development.

Industry: The compound is used in the production of specialty chemicals and materials. Its unique chemical structure allows for the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(3-Chlorophenyl)-3-(4-ethoxyphenyl)urea involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, leading to the inhibition or activation of specific biochemical pathways. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to its potential anticancer effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-(3-Chlorophenyl)-3-(4-ethoxyphenyl)urea can be compared with other similar compounds, such as:

1-(3-Chlorophenyl)-3-phenylurea: This compound lacks the ethoxy group, which may affect its chemical reactivity and biological activity.

1-(4-Chlorophenyl)-3-(4-ethoxyphenyl)urea: The position of the chlorine atom is different, which can influence the compound’s properties and interactions.

1-(3-Chlorophenyl)-3-(4-methoxyphenyl)urea: The presence of a methoxy group instead of an ethoxy group can alter the compound’s solubility and reactivity.

The uniqueness of 1-(3-Chlorophenyl)-3-(4-ethoxyphenyl)urea lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.